2-((4-ethyl-5-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[[4-ethyl-5-(1-methyl-2-oxopyridin-3-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C19H18F3N5O2S/c1-3-27-16(12-7-6-10-26(2)17(12)29)24-25-18(27)30-11-15(28)23-14-9-5-4-8-13(14)19(20,21)22/h4-10H,3,11H2,1-2H3,(H,23,28)
• InChI Key: UBTKKSYQUIUPSZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=CC=C2C(F)(F)F)C3=CC=CN(C3=O)C
• Molecular Formula: C19H18F3N5O2S
• Molecular Weight: 437.4 g/mol

Description

2-((4-ethyl-5-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C19H18F3N5O2S and its molecular weight is 437.44. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis for Metabolism Studies

Compounds similar to the one have been utilized in radiosynthesis to produce high-specific-activity chemicals for studying their metabolism and mode of action. For instance, chloroacetanilide herbicides and dichloroacetamide safeners have been synthesized for these purposes, indicating the potential of complex acetamides in agricultural chemistry research (Latli & Casida, 1995).

Antimicrobial Activity

Derivatives of triazole and acetamide compounds have shown significant antimicrobial activities. This suggests that molecules with a triazole ring, similar to the compound of interest, could be explored for their potential as antimicrobial agents, contributing to the development of new antibiotics or antifungal substances (MahyavanshiJyotindra et al., 2011).

Synthesis of Heterocyclic Compounds

Research on the synthesis of heterocyclic compounds, particularly those incorporating elements like sulfur or nitrogen within their structure, indicates a broad interest in developing novel molecules with potential pharmaceutical applications. These studies showcase the importance of complex acetamides and triazoles in synthesizing new drugs or biological probes (Hachiyama et al., 1983).

Antitumor and Cytotoxicity Assays

Compounds featuring pyridine, triazole, and acetamide functional groups have been evaluated for their antitumor activities and cytotoxic effects against various cancer cell lines. This suggests the potential of similar complex molecules in cancer research, offering insights into new therapeutic targets or drug candidates (Albratty et al., 2017).

Insecticidal Properties

Some derivatives of acetamides and similar heterocyclic compounds have shown promising insecticidal properties, indicating potential applications in pest control and agricultural research. These studies highlight the versatility of such molecules in contributing to the development of new insecticides or pest management strategies (Fadda et al., 2017).